Cas no 946517-40-4 (Valproic Acid Benzyl D-Glucuronate)

• Product Name: Valproic Acid Benzyl D-Glucuronate
• CAS No: 946517-40-4
• MF: C₂₁H₃₀O₈
• MW: 410.458107471466
• CID: 5040271
• Update Time: 2025-05-26

Valproic Acid Benzyl D-Glucuronate Chemical and Physical Properties

Names and Identifiers

• Valproic Acid Benzyl D-Glucuronate

• Inchi： 1S/C21H30O8/c1-3-8-14(9-4-2)19(25)29-21-17(24)15(22)16(23)18(28-21)20(26)27-12-13-10-6-5-7-11-13/h5-7,10-11,14-18,21-24H,3-4,8-9,12H2,1-2H3/t15-,16-,17+,18-,21-/m0/s1
• InChI Key： WEIKIBGOSISMGE-CURYNPBISA-N
• SMILES： C([C@@H]1[C@H]([C@H](O)[C@@H](O)[C@H](OC(=O)C(CCC)CCC)O1)O)(=O)OCC1C=CC=CC=1

Additional information on Valproic Acid Benzyl D-Glucuronate

Introduction to Valproic Acid Benzyl D-Glucuronate (CAS No. 946517-40-4)

Valproic Acid Benzyl D-Glucuronate, with the chemical identifier CAS No. 946517-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this comprehensive overview, we delve into the molecular characteristics, pharmacological significance, and recent advancements in the research involving this compound.

The molecular structure of Valproic Acid Benzyl D-Glucuronate is characterized by the benzyl group and the D-glucuronate moiety, which are key features that contribute to its distinct chemical and biological properties. Valproic acid, a well-known anticonvulsant and mood-stabilizing drug, serves as the parent compound. The glucuronation process enhances the solubility and metabolic stability of valproic acid, making it a promising candidate for various therapeutic scenarios.

In recent years, there has been a growing interest in the development of prodrugs that can improve drug delivery and bioavailability. The benzyl D-glucuronate derivative of valproic acid exemplifies this trend. Prodrug formulations are designed to enhance pharmacokinetic profiles, reduce side effects, and improve patient compliance. The introduction of the benzyl group and the glucuronate moiety into valproic acid not only modifies its pharmacokinetic behavior but also opens up new avenues for its application in treating neurological and psychiatric disorders.

One of the most compelling aspects of Valproic Acid Benzyl D-Glucuronate is its potential role in modulating cellular processes at the molecular level. Research has indicated that this compound may influence various signaling pathways involved in neuroprotection, inflammation, and apoptosis. These mechanisms are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier efficiently makes it an attractive candidate for central nervous system therapies.

The pharmacological profile of Valproic Acid Benzyl D-Glucuronate has been extensively studied in preclinical models. Studies have shown that it exhibits potent anticonvulsant activity comparable to valproic acid but with improved tolerability due to reduced gastrointestinal side effects. Additionally, it demonstrates significant anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes. These findings suggest that this compound could be beneficial in conditions where inflammation plays a critical role.

The metabolism of Valproic Acid Benzyl D-Glucuronate is another area of active research. Glucuronidation is a major pathway for drug metabolism, and understanding how this process affects the bioavailability and efficacy of valproic acid benzyl D-glucuronate is crucial. Recent studies have highlighted the role of UDP-glucuronosyltransferases (UGTs) in the glucuronidation process, providing insights into potential genetic variations that could influence drug response. This information is vital for personalized medicine approaches.

In clinical settings, the development of novel formulations of existing drugs can lead to better patient outcomes. The case of Valproic Acid Benzyl D-Glucuronate underscores the importance of prodrug design in modern pharmaceuticals. By enhancing solubility and stability, this derivative offers a more effective means of delivering valproic acid to patients. Clinical trials are currently underway to evaluate its efficacy in treating refractory epilepsy and other neurological disorders.

The synthesis and characterization of Valproic Acid Benzyl D-Glucuronate have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and structural integrity. These analytical methods are essential for understanding how structural modifications affect biological activity.

The regulatory landscape for new pharmaceutical compounds like Valproic Acid Benzyl D-Glucuronate is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and pharmacokinetics before approving a new drug for clinical use. The ongoing research efforts aim to provide this data while addressing potential challenges such as variability in patient response due to genetic factors.

The future prospects for Valproic Acid Benzyl D-Glucuronate are promising, with several potential applications emerging from current research. Beyond its use in treating neurological disorders, it shows promise in managing metabolic diseases by modulating lipid profiles and improving insulin sensitivity. Additionally, its anti-inflammatory properties may make it useful in treating autoimmune conditions.

In conclusion, Valproic Acid Benzyl D-Glucuronate represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and multifaceted therapeutic potential. Its ability to enhance drug delivery, modulate cellular processes, and exhibit favorable pharmacokinetic properties positions it as a valuable candidate for future medical applications. As research continues to uncover new insights into its mechanisms of action, we can expect further developments that will expand its therapeutic utility.